Cas no 1306339-92-3 (N-(4-Bromobenzyl)-2-fluorobenzamide)

• Product Name: N-(4-Bromobenzyl)-2-fluorobenzamide
• CAS No: 1306339-92-3
• MF: C₁₄H₁₁BrFNO
• MW: 308.145646333694
• CID: 2604995
• PubChem ID: 60929739
• Update Time: 2024-11-02

N-(4-Bromobenzyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromobenzyl)-2-fluorobenzamide
• STL189941
• starbld0021845
• 1306339-92-3
• AKOS010153490
• N-[(4-bromophenyl)methyl]-2-fluorobenzamide

• MDL： MFCD13473299
• Inchi： 1S/C14H11BrFNO/c15-11-7-5-10(6-8-11)9-17-14(18)12-3-1-2-4-13(12)16/h1-8H,9H2,(H,17,18)
• InChI Key： UKGSVXFAJIEAEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 307.00080g/mol
• Monoisotopic Mass: 307.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 445.1±35.0 °C at 760 mmHg
• Flash Point: 223.0±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(4-Bromobenzyl)-2-fluorobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)